![molecular formula C19H17NO3S2 B6477543 methyl 4-[(2-{[2,2'-bithiophene]-5-yl}ethyl)carbamoyl]benzoate CAS No. 2640885-75-0](/img/structure/B6477543.png)
methyl 4-[(2-{[2,2'-bithiophene]-5-yl}ethyl)carbamoyl]benzoate
Overview
Description
“Methyl 4-[(2-{[2,2’-bithiophene]-5-yl}ethyl)carbamoyl]benzoate” is a chemical compound that includes a bithiophene motif . Bithiophene derivatives are used in various fields of science and technology, including organic chemistry, synthesis, material science, technology, medicine, and pharmaceutical science .
Synthesis Analysis
The synthesis of bithiophene derivatives often involves catalytic or high-pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination . The basic sources of crucial substrates which include the bithiophene motif for catalytic reactions were 2,2’-bithiophene, gaseous acetylene, and 1,3-butadiyne .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of bithiophene derivatives include coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination .Scientific Research Applications
Synthesis of Diverse Derivatives
2,2’-Bithiophene is used as a crucial substrate for catalytic reactions in the synthesis of novel bithiophene derivatives . New catalytically or high pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination have been used for the synthesis .
Organic Electronics
Compounds containing thiophene, bithiophene or oligothiophene motifs are used in various fields of science and technology, including organic chemistry, synthesis, material science, technology, medicine, and pharmaceutical science . They are particularly popular in organic electronics .
OLED Technology
Organic and organometallic systems containing thiophene, bithiophene or oligothiophene moieties are intensively investigated in OLED (Organic Light Emitting Diode) technology .
Organic Field-Effect Transistor Technology
These systems are also used in organic field-effect transistor technology .
Solar Cell Technology
They are used in solar cell technology . For instance, seven novel hole-transport materials (HTMs) based on the 2,2’bithiophene core have been theoretically examined for future use as HTMs for perovskite solar cells (PSCs) .
Perovskite Solar Cells (PSCs)
In recent years, research has focused on developing the efficiency of solar cells based on perovskite materials (PSCs). Over the last 15 years, this efficiency has risen 3.9% to 25.2%, suggesting interesting prospects for PSC’s commercialization .
Future Directions
Bithiophene derivatives are being intensively investigated in OLED, organic field-effect transistor, and solar cell technology . Therefore, new structures containing the bithiophene motif, such as “methyl 4-[(2-{[2,2’-bithiophene]-5-yl}ethyl)carbamoyl]benzoate”, are still being synthesized and the possibilities of their practical application intensively tested .
properties
IUPAC Name |
methyl 4-[2-(5-thiophen-2-ylthiophen-2-yl)ethylcarbamoyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3S2/c1-23-19(22)14-6-4-13(5-7-14)18(21)20-11-10-15-8-9-17(25-15)16-3-2-12-24-16/h2-9,12H,10-11H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHIXAHWAURYILZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(2-{[2,2'-bithiophene]-5-yl}ethyl)carbamoyl]benzoate | |
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